Cas no 885521-45-9 (3-Iodo-6-methoxy-4-methyl-1H-indazole)
885521-45-9 structure
Product Name:3-Iodo-6-methoxy-4-methyl-1H-indazole
CAS No:885521-45-9
MF:C9H9IN2O
MW:288.085034132004
MDL:MFCD07781493
CID:1033228
PubChem ID:24728786
Update Time:2025-04-20
3-Iodo-6-methoxy-4-methyl-1H-indazole Chemical and Physical Properties
Names and Identifiers
-
- 3-Iodo-6-methoxy-4-methyl-1H-indazole
- 3-IODO-6-METHOXY-4-METHYL (1H)INDAZOLE
- 3-iodo-6-methoxy-4-methyl-2H-indazole
- DTXSID60646483
- PS-17867
- 885521-45-9
- CS-0359880
- AKOS016010867
- DB-331360
-
- MDL: MFCD07781493
- Inchi: 1S/C9H9IN2O/c1-5-3-6(13-2)4-7-8(5)9(10)12-11-7/h3-4H,1-2H3,(H,11,12)
- InChI Key: LWNLZEJMICNYQJ-UHFFFAOYSA-N
- SMILES: IC1=C2C(C=C(C=C2C)OC)=NN1
Computed Properties
- Exact Mass: 287.97596g/mol
- Monoisotopic Mass: 287.97596g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 37.9Ų
Experimental Properties
- Density: 1.829±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.18 g/l) (25 º C),
3-Iodo-6-methoxy-4-methyl-1H-indazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I738108-1mg |
3-Iodo-6-methoxy-4-methyl-1H-indazole |
885521-45-9 | 1mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I738108-2mg |
3-Iodo-6-methoxy-4-methyl-1H-indazole |
885521-45-9 | 2mg |
$ 65.00 | 2022-06-04 | ||
| TRC | I738108-10mg |
3-Iodo-6-methoxy-4-methyl-1H-indazole |
885521-45-9 | 10mg |
$ 115.00 | 2022-06-04 | ||
| Chemenu | CM150701-1g |
3-Iodo-6-methoxy-4-methyl-1H-indazole |
885521-45-9 | 95% | 1g |
$463 | 2021-08-05 | |
| Alichem | A269001207-250mg |
3-Iodo-6-methoxy-4-methyl-1H-indazole |
885521-45-9 | 95% | 250mg |
$198.00 | 2023-08-31 | |
| Alichem | A269001207-1g |
3-Iodo-6-methoxy-4-methyl-1H-indazole |
885521-45-9 | 95% | 1g |
$514.80 | 2023-08-31 | |
| eNovation Chemicals LLC | Y0978052-5g |
3-Iodo-6-methoxy-4-methyl-1H-indazole |
885521-45-9 | 95% | 5g |
$1350 | 2024-08-02 | |
| Chemenu | CM150701-1g |
3-Iodo-6-methoxy-4-methyl-1H-indazole |
885521-45-9 | 95% | 1g |
$*** | 2023-03-31 | |
| eNovation Chemicals LLC | K14367-1g |
3-iodo-6-methoxy-4-methyl-1H-indazole |
885521-45-9 | 95% | 1g |
$863 | 2024-05-24 | |
| eNovation Chemicals LLC | K14367-5g |
3-iodo-6-methoxy-4-methyl-1H-indazole |
885521-45-9 | 95% | 5g |
$2567 | 2024-05-24 |
3-Iodo-6-methoxy-4-methyl-1H-indazole Related Literature
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
885521-45-9 (3-Iodo-6-methoxy-4-methyl-1H-indazole) Related Products
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- 1352397-42-2(3,7-Diiodo-6-methoxy-4-methyl-1H-indazole)
- 944898-81-1(3-Iodo-4-methoxy-1H-indazole)
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